Cas no 9026-84-0 (Ribokinase)

• Product Name: Ribokinase
• CAS No: 9026-84-0
• CID: 2707943
• Update Time: 2025-05-21

Ribokinase Chemical and Physical Properties

Names and Identifiers

• Recombinant Ribokinase from E. coli
• Recombinant Ribokinase from Pseudomonas aeruginosa
• Ribokinase

Additional information on Ribokinase

Comprehensive Overview of Ribokinase (CAS No. 9026-84-0): Structure, Function, and Applications

Ribokinase (CAS No. 9026-84-0) is a pivotal enzyme in carbohydrate metabolism, specifically catalyzing the phosphorylation of ribose to form ribose-5-phosphate. This reaction is a critical step in the pentose phosphate pathway, which plays a vital role in nucleotide synthesis and cellular redox balance. The enzyme belongs to the phosphotransferase family and is highly conserved across species, making it a subject of extensive research in biochemistry and molecular biology.

Recent advancements in enzyme engineering and metabolic pathway optimization have reignited interest in Ribokinase. Researchers are exploring its potential in biotechnology applications, such as the production of nucleoside analogs for pharmaceutical use. Additionally, its role in cancer metabolism has been highlighted, as cancer cells often rely on altered metabolic pathways for rapid proliferation. This connection has spurred investigations into Ribokinase inhibitors as potential therapeutic agents.

The structural characteristics of Ribokinase have been elucidated through X-ray crystallography, revealing a conserved active site that binds ATP and ribose. Understanding these structural details is crucial for drug design and enzyme modification. For instance, computational tools like molecular docking are being employed to identify small molecules that can modulate its activity, offering new avenues for precision medicine.

In the context of synthetic biology, Ribokinase is being harnessed to engineer microbial cell factories for the sustainable production of high-value compounds. For example, its incorporation into metabolic pathways has enabled the biosynthesis of riboflavin and other vitamins, addressing global demands for nutraceuticals. This aligns with the growing trend toward green chemistry and circular economy practices.

Frequently asked questions about Ribokinase include its stability under industrial conditions, its substrate specificity, and its potential side effects in therapeutic applications. Studies have shown that enzyme immobilization techniques can enhance its stability, making it more suitable for large-scale processes. Moreover, its substrate promiscuity has been leveraged to produce novel sugar derivatives, expanding its utility in biocatalysis.

The commercial availability of Ribokinase (CAS No. 9026-84-0) has facilitated its use in diagnostic kits and research reagents. Its high specificity and efficiency make it indispensable in clinical diagnostics, particularly for detecting metabolic disorders. As the demand for personalized medicine grows, the role of enzymes like Ribokinase in biomarker discovery is expected to expand significantly.

In summary, Ribokinase is a multifaceted enzyme with broad applications in biomedical research, industrial biotechnology, and therapeutics. Its study not only deepens our understanding of fundamental biochemical processes but also drives innovation in sustainable technology and healthcare solutions. Future research will likely focus on optimizing its catalytic properties and exploring its untapped potential in emerging fields like artificial intelligence-driven drug discovery.